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Compound of Interest

Compound Name: Heptanedioate

Cat. No.: B1236134 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical properties of heptanedioate,

its parent acid (heptanedioic acid), and its common esters. It includes quantitative data,

detailed experimental protocols, and visualizations of relevant biochemical pathways and

chemical reactions.

Introduction to Heptanedioate
Heptanedioate, also known as pimelate, is the dianion of heptanedioic acid (pimelic acid). It is

an alpha,omega-dicarboxylic acid with a seven-carbon chain. This structure imparts specific

chemical characteristics that make it a valuable intermediate in various chemical and biological

processes. In biological systems, derivatives of pimelic acid are crucial for the biosynthesis of

the amino acid lysine and the vitamin biotin. In industrial applications, it serves as a building

block for polymers, plasticizers, and other specialty chemicals.

Physicochemical Properties
The properties of heptanedioate are intrinsically linked to its parent acid, heptanedioic acid.

The following tables summarize the key physicochemical properties of heptanedioic acid and

its dimethyl and diethyl esters.

Table 1: Physicochemical Properties of Heptanedioic Acid (Pimelic Acid)
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Property Value Reference

Molecular Formula C₇H₁₂O₄ [1]

Molar Mass 160.17 g/mol [1]

Appearance White crystalline powder

Melting Point 103-105 °C

Boiling Point 212 °C at 10 mmHg

Water Solubility 25 g/L at 13 °C

pKa₁ 4.51 at 25 °C

pKa₂ 5.43 at 25 °C

Density 1.329 g/cm³

Table 2: Physicochemical Properties of Heptanedioate Esters
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Property
Dimethyl
Heptanedioate

Diethyl
Heptanedioate

Reference

Molecular Formula C₉H₁₆O₄ C₁₁H₂₀O₄ [2][3]

Molar Mass 188.22 g/mol 216.27 g/mol [2][3]

Appearance Liquid
Colorless transparent

liquid
[4][5]

Melting Point -21 °C -24 °C [4][5]

Boiling Point
121-122 °C at 11

mmHg

192-194 °C at 100

mmHg
[4][5]

Density 1.041 g/mL at 25 °C 0.994 g/mL at 25 °C [4][5]

Refractive Index

(n20/D)
1.431 1.430 [4][5]

Solubility

Slightly soluble in

water; soluble in

ethanol, benzene,

ether

Insoluble in water;

soluble in ethanol,

ethyl ether, ethyl

acetate

[4][5]

Reactivity and Chemical Behavior
Heptanedioate, as a dicarboxylate, and its parent acid exhibit a range of chemical reactions

characteristic of carboxylic acids.

Acid-Base Reactions
Heptanedioic acid is a diprotic acid, meaning it can donate two protons. The two pKa values

indicate the ease of removal of the first and second protons. The proximity of the two carboxyl

groups influences their acidity. The first dissociation is more favorable than the second due to

the electrostatic repulsion from the newly formed carboxylate anion.

Heptanedioic acid reacts with bases to form heptanedioate salts. For example, with sodium

hydroxide, it forms disodium heptanedioate.
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Esterification
Heptanedioic acid readily undergoes esterification with alcohols in the presence of an acid

catalyst (e.g., sulfuric acid) to form diesters. This reaction is reversible and is a common

method for synthesizing dimethyl and diethyl heptanedioate.

Reduction
The carboxyl groups of heptanedioate and its esters can be reduced to primary alcohols using

strong reducing agents like lithium aluminum hydride (LiAlH₄). This reaction yields 1,7-

heptanediol.

Amidation
Heptanedioic acid can react with amines to form amides. With diamines, it can form

polyamides.

Stability of Heptanedioate Salts
Aqueous solutions of simple alkali metal salts of heptanedioate are generally stable. However,

the stability can be affected by pH and the presence of other reactive species. Solutions of

salts of heavy metals with heptanedioate may be less stable and can be prone to precipitation.

Experimental Protocols
Determination of pKa by Potentiometric Titration
Objective: To determine the acid dissociation constants (pKa) of heptanedioic acid.

Materials:

Heptanedioic acid

Standardized 0.1 M sodium hydroxide (NaOH) solution

Deionized water

pH meter with a combination electrode

Magnetic stirrer and stir bar
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Buret

Beaker

Procedure:

Calibrate the pH meter using standard buffer solutions (pH 4, 7, and 10).

Accurately weigh a sample of heptanedioic acid and dissolve it in a known volume of

deionized water to prepare a solution of known concentration (e.g., 0.01 M).

Place the beaker on the magnetic stirrer and immerse the pH electrode in the solution.

Record the initial pH of the solution.

Titrate the heptanedioic acid solution with the standardized NaOH solution, adding the titrant

in small increments (e.g., 0.5 mL).

Record the pH after each addition, allowing the reading to stabilize.

Continue the titration well past the second equivalence point.

Plot a graph of pH versus the volume of NaOH added.

Determine the two equivalence points from the titration curve (the points of steepest pH

change). The pKa values correspond to the pH at the half-equivalence points. Alternatively,

the pKa values can be determined from the inflection points of the first derivative plot of the

titration curve.

Determination of Solubility
Objective: To determine the solubility of heptanedioic acid in water at a specific temperature.

Materials:

Heptanedioic acid

Deionized water
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Constant temperature water bath with shaker

Analytical balance

Filtration apparatus (e.g., syringe filter)

Volumetric flasks and pipettes

Standardized 0.1 M NaOH solution

Phenolphthalein indicator

Procedure:

Prepare a saturated solution of heptanedioic acid by adding an excess amount of the solid to

a known volume of deionized water in a sealed flask.

Place the flask in the constant temperature water bath and shake for an extended period

(e.g., 24 hours) to ensure equilibrium is reached.

After equilibration, allow the undissolved solid to settle.

Carefully withdraw a known volume of the clear supernatant using a pre-warmed pipette and

filter it to remove any suspended particles.

Dilute the filtered solution with a known volume of deionized water in a volumetric flask.

Titrate a known aliquot of the diluted solution with the standardized NaOH solution using

phenolphthalein as an indicator.

Calculate the concentration of heptanedioic acid in the saturated solution from the titration

data.

Express the solubility in grams per 100 mL or moles per liter.

Synthesis of Diethyl Heptanedioate (Fischer
Esterification)
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Objective: To synthesize diethyl heptanedioate from heptanedioic acid and ethanol.

Materials:

Heptanedioic acid

Absolute ethanol

Concentrated sulfuric acid

Sodium bicarbonate solution (5%)

Anhydrous magnesium sulfate

Round-bottom flask

Reflux condenser

Separatory funnel

Distillation apparatus

Procedure:

Place heptanedioic acid and an excess of absolute ethanol in a round-bottom flask.

Slowly add a catalytic amount of concentrated sulfuric acid while cooling the flask in an ice

bath.

Attach a reflux condenser and heat the mixture to reflux for several hours.[6]

After cooling, pour the reaction mixture into a separatory funnel containing water.

Extract the aqueous layer with an organic solvent like diethyl ether.

Wash the organic layer with 5% sodium bicarbonate solution to neutralize the excess acid,

followed by a wash with water.

Dry the organic layer over anhydrous magnesium sulfate.
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Filter to remove the drying agent and remove the solvent by rotary evaporation.

Purify the resulting diethyl heptanedioate by vacuum distillation.[6]

Visualizations
General Reactivity of Heptanedioate
The following diagram illustrates the primary chemical transformations of heptanedioate.

Heptanedioic Acid
(Pimelic Acid)

Heptanedioate
(Pimelate)Base

Diethyl HeptanedioateEthanol, H+

Diamide

Amine

Acid

1,7-HeptanediolLiAlH4

Click to download full resolution via product page

Caption: Key chemical reactions of heptanedioic acid and heptanedioate.

Biotin Synthesis Pathway in Bacillus subtilis
Heptanedioate, in the form of pimelate, is a crucial precursor in the biosynthesis of biotin

(Vitamin B7) in microorganisms like Bacillus subtilis. The following workflow outlines the initial

stages of this pathway.
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Pimelate Formation (from Fatty Acid Synthesis)
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Caption: The biotin synthesis pathway in B. subtilis, starting from pimelic acid.[7][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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